![molecular formula C8H7N3O2 B1444800 Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate CAS No. 1033772-23-4](/img/structure/B1444800.png)
Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate
Overview
Description
“Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate” is a chemical compound . It is a type of nitrogen-containing heterocycle . These types of compounds are important frameworks for the discovery of potent bioactive agents in pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of “Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate” involves a new and straightforward route . This method involves a sequential opening/closing cascade reaction . The synthesis was carried out using 6-amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile and aniline . The process provided the desired products with moderate to good yields .Scientific Research Applications
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds, have been extensively studied for their biomedical applications . They present two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references .
Synthesis Methods
The synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine, have been systematized . The advantages and drawbacks of these methods have been considered .
PPARα Activation
1H-pyrazolo[3,4-b]pyridine has been used as a skeleton of PPARα agonists . This provides insight into the design of molecules for treating dyslipidemia .
Antiviral and Antitumor Agents
Due to their structural similarities to nucleic bases, pyrazolo[5,1-c][1,2,4]triazines may act as metabolites and therefore they can be useful as antiviral and antitumor agents . Pyrazolotriazines have indicated a remarkable cytotoxic activity against colon, breast, and lung carcinoma cells .
Vaccinia Virus Treatment
1H-Pyrazolo[3,4-b]pyridine-5 carboxylic acids have been synthesized and evaluated against the vaccinia virus .
Drug Design
The close similarity of 1H-pyrazolo[3,4-b]pyridines with the purine bases adenine and guanine has attracted the interest of medicinal chemists . This similarity has been utilized in the design of drugs .
Mechanism of Action
Target of Action
Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate is a compound that has been evaluated for its potential in biomedical applications . It is suggested that it may act as an inhibitor of several important proteins, including cyclin-dependent kinase1, HIV reverse transcriptase, leucine zipper kinase, protein kinase, xanthine oxidase, interleukin-6 (IL-6), tumor necrosis factor alpha (TNF-), phosphodiesterase-4, and NAD(P)H oxidases .
Mode of Action
It is believed to interact with its targets, leading to changes in their function . For instance, it may inhibit the activity of cyclin-dependent kinase1, a key regulator of cell cycle progression .
Biochemical Pathways
Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate likely affects multiple biochemical pathways due to its interaction with various targets . These pathways could include those involved in cell cycle regulation, viral replication, inflammation, and oxidative stress .
Pharmacokinetics
Its bioavailability could be influenced by factors such as its molecular weight and lipophilicity .
Result of Action
The molecular and cellular effects of Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate’s action would depend on the specific targets it interacts with and the biochemical pathways it affects. For example, if it inhibits cyclin-dependent kinase1, it could potentially disrupt cell cycle progression and exert anti-cancer effects .
Action Environment
The action, efficacy, and stability of Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate could be influenced by various environmental factors. For instance, the presence of other substances in the body could affect its absorption and distribution . Additionally, factors such as pH and temperature could potentially impact its stability and activity .
properties
IUPAC Name |
methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-13-8(12)6-3-2-5-7(10-6)4-9-11-5/h2-4H,1H3,(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDBBFJAPMNVENH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(C=C1)NN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401242045 | |
Record name | Methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401242045 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1H-pyrazolo[4,3-B]pyridine-5-carboxylate | |
CAS RN |
1033772-23-4 | |
Record name | Methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1033772-23-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401242045 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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